Cas no 1260497-25-3 (4-(3,4-dichlorophenyl)benzonitrile)

• Product Name: 4-(3,4-dichlorophenyl)benzonitrile
• CAS No: 1260497-25-3
• MF: C₁₃H₇Cl₂N
• MW: 248.107381105423
• MDL: MFCD21609631
• CID: 2761077
• PubChem ID: 70699565
• Update Time: 2025-04-21

4-(3,4-dichlorophenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dichlorophenyl)benzonitrile
• DTXSID00742690
• 3',4'-Dichloro[1,1'-biphenyl]-4-carbonitrile
• 1260497-25-3
• CS-0211837
• 3',4'-DICHLORO-[1,1'-BIPHENYL]-4-CARBONITRILE
• [1,1'-Biphenyl]-4-carbonitrile, 3',4'-dichloro-
• MFCD21609631
• BS-20069

• MDL： MFCD21609631
• Inchi： 1S/C13H7Cl2N/c14-12-6-5-11(7-13(12)15)10-3-1-9(8-16)2-4-10/h1-7H
• InChI Key： XKKHXUBQXXOEKO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(C#N)=CC=1)Cl

Computed Properties

• Exact Mass: 246.99600
• Monoisotopic Mass: 246.9955546Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 4.53208

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles